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Compound of Interest

Compound Name: Carbutamide-d9

Cat. No.: B588138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for

Carbutamide-d9 (CAS No: 1246820-50-7). As a deuterated analog of the first-generation

sulfonylurea, Carbutamide, this isotopically labeled compound is primarily utilized in metabolic

studies, pharmacokinetic research, and as an internal standard in mass spectrometry analyses.

[1] While specific safety data for Carbutamide-d9 is limited, the following information is based

on the well-documented profile of its parent compound, Carbutamide, and established best

practices for handling isotopically labeled research chemicals. Deuteration is not expected to

fundamentally alter the primary chemical properties or toxicological profile.[1]

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Carbutamide-d9 is

fundamental for its safe handling and use in experimental settings. The following table

summarizes key quantitative data for both Carbutamide-d9 and its parent compound,

Carbutamide.
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Property Carbutamide-d9 Carbutamide Data Source(s)

CAS Number 1246820-50-7 339-43-5 [2]

Molecular Formula C₁₁H₈D₉N₃O₃S C₁₁H₁₇N₃O₃S [2][3]

Molecular Weight 280.39 g/mol 271.34 g/mol [3]

Appearance Solid Crystalline Solid [4]

Solubility
Soluble in DMSO and

Dimethyl Formamide

Soluble in DMSO (~12

mg/ml) and Dimethyl

Formamide (~11

mg/ml). Slightly

soluble in ethanol.

Solubility in PBS (pH

7.2) is approximately

0.3 mg/ml.

[4]

Storage Temperature -20°C -20°C [4]

Hazard Identification and Classification
Carbutamide is classified under the Globally Harmonized System (GHS) with the following

hazard statements. Researchers should assume Carbutamide-d9 carries similar hazards.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Source:[5]
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The logical workflow for hazard identification and subsequent response is crucial for

maintaining a safe laboratory environment.
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Hazard Identification

Precautionary Response

GHS Pictogram:
Exclamation Mark

Signal Word:
Warning

Hazard Statements:
H302, H315, H319, H335

Prevention:
P261, P264, P270, P271, P280

(Avoid breathing dust, wash hands, do not eat/drink, use in well-ventilated area, wear protective gear)

Response:
P301+P312, P302+P352, P304+P340, P305+P351+P338

(If swallowed: call poison center, If on skin: wash with water, If inhaled: move to fresh air, If in eyes: rinse cautiously)

Storage:
P405

(Store locked up)

Disposal:
P501

(Dispose of contents/container in accordance with local regulations)
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Collect and Place in a Sealed Container for Disposal

Decontaminate Spill Area with a Suitable Solvent
(e.g., soap and water)

Dispose of Waste According to Local, State, and Federal Regulations

Spill Cleaned
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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